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Compound of Interest

Compound Name: Calcium iodate

Cat. No.: B1581256

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
calcium iodate monohydrate (Ca(l03)2-H20). The information is curated for researchers,
scientists, and professionals in drug development who require precise data for formulation,
characterization, and quality control. This document presents quantitative data in structured
tables, details experimental protocols for property determination, and includes visualizations of
experimental workflows.

Core Physical and Chemical Properties

Calcium iodate monohydrate is an inorganic compound that presents as a white, crystalline
solid. It is a stable source of iodine and is utilized in various applications, including as a dietary
supplement and in pharmaceutical preparations.
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Property Value References
Chemical Formula Ca(l03)2:H20 [1]
Molar Mass 407.90 g/mol [2][3]

White to off-white crystalline
Appearance

[1]3]

powder
Density 4.519 g/cm?3 [2]
Melting Point 540 °C (decomposes) [2][4]
Crystal Structure Cubic [2][4]

Solubility Profile

The solubility of calcium iodate monohydrate is a critical parameter for its application in

various fields. It is slightly soluble in water, with its solubility increasing with temperature.

Solubility ( g/100

Solvent mL) Temperature (°C) References
Water ~0.24 20

Water 0.5-0.6 20 [3]

Water 0.67 90 [4]

Ethanol Insoluble

Nitric Acid Soluble [5]

Experimental Protocols

This section details the methodologies for determining the key physical properties of calcium

iodate monohydrate.

Determination of Aqueous Solubility by Redox Titration
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This method determines the concentration of iodate ions in a saturated solution, from which the
solubility can be calculated.

Materials:

e Calcium iodate monohydrate

e Deionized water

o Potassium iodide (KI)

o Standardized sodium thiosulfate (Na2S203) solution
e Hydrochloric acid (HCI)

 Starch indicator solution

« Filtration apparatus

Procedure:

o Prepare a saturated solution of calcium iodate monohydrate by adding an excess of the salt
to deionized water and stirring for an extended period to ensure equilibrium.

 Filter the saturated solution to remove any undissolved solid.
o Accurately measure a known volume of the clear filtrate into a flask.

o Add an excess of potassium iodide (KI) and acidify the solution with hydrochloric acid. The
iodate ions will react with the iodide ions in the acidic medium to produce iodine.

o Titrate the liberated iodine with a standardized solution of sodium thiosulfate until the solution
turns a pale yellow color.

o Add a few drops of starch indicator solution, which will turn the solution a deep blue-black
color.
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» Continue the titration with sodium thiosulfate until the blue color disappears, indicating the
endpoint.

e The concentration of iodate ions, and subsequently the solubility of calcium iodate
monohydrate, can be calculated from the volume of sodium thiosulfate solution used.
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Workflow for Solubility Determination by Redox Titration

Solution Preparation

Prepare saturated Ca(10s)2-H20 solution

:

Filter to remove undissolved solid

Reagtion

Take known volume of filtrate

:

Add excess Kl and HCI

:

Liberation of lodine

Titration

Titrate with std. Na2S20s to pale yellow

:

Add starch indicator (blue-black color)

;

Continue titration to colorless endpoint

Calculation

Calculate [IO3~] from titration volume

:

Determine solubility of Ca(103)2-H20

Click to download full resolution via product page

Workflow for Solubility Determination
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Melting Point Determination by Capillary Method

This protocol describes a standard method for determining the melting point of a solid
crystalline substance.

Materials:

Calcium iodate monohydrate, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube with a suitable heating fluid (e.g., mineral oil)

Thermometer

Procedure:

Pack a small amount of the finely powdered calcium iodate monohydrate into the sealed
end of a capillary tube to a height of 2-3 mm.

o Place the capillary tube into the heating block of the melting point apparatus or attach it to
the thermometer and immerse it in the heating bath of a Thiele tube.

o Heat the apparatus at a steady and slow rate.

o Observe the sample closely. Record the temperature at which the first droplet of liquid
appears and the temperature at which the entire sample becomes a clear liquid. This range
is the melting point.

» Note that for calcium iodate monohydrate, decomposition occurs at its melting point.
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Workflow for Melting Point Determination

Sample Preparation

Finely powder the sample

'

Pack into a capillary tube (2-3 mm height)

Measurement

Place capillary in melting point apparatus

'

Heat at a slow, constant rate

'

Observe for melting and decomposition

Data Recording

Record temperature at onset of melting

'

Record temperature at complete liquefaction

'

Report the melting point range
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Workflow for Melting Point Determination
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Crystal Structure Determination by Single-Crystal X-ray
Diffraction

This technique provides detailed information about the atomic and molecular structure of a
crystal.

Procedure Outline:

o Crystal Growth: Grow a single crystal of calcium iodate monohydrate of suitable size and
guality (typically >0.1 mm in all dimensions) from an aqueous solution.

o Crystal Mounting: Mount the selected crystal on a goniometer head.

» Data Collection: Place the crystal in an intense, monochromatic X-ray beam. The crystal is
rotated, and the diffraction pattern (reflections) is recorded by a detector.

» Data Processing: The intensities and positions of the diffracted beams are measured and
processed to generate a set of structure factors.

 Structure Solution and Refinement: The electron density map of the crystal is calculated from
the structure factors, revealing the positions of the atoms. This model is then refined to best
fit the experimental data.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b1581256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Crystal Structure Determination

Sample Preparation

Grow single crystal of Ca(103)2:-H20

'

Mount crystal on goniometer head

Data Collection

Place crystal in X-ray beam

'

Rotate crystal and record diffraction pattern

Data Analysis

Process diffraction data

'

Solve the crystal structure

'

Refine the structural model
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Workflow for Crystal Structure Determination

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1581256?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermal Decomposition Analysis by Thermogravimetric
Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. This is particularly useful for studying the dehydration and decomposition of
hydrates.

Instrumentation:

e Thermogravimetric Analyzer (TGA) equipped with a microbalance and a furnace.
Procedure:

» Calibrate the TGA instrument for mass and temperature.

e Place a small, accurately weighed sample (typically 5-10 mg) of calcium iodate
monohydrate into the TGA sample pan.

e Heat the sample from ambient temperature to a temperature above its decomposition point
(e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) in a controlled atmosphere (e.g.,
nitrogen).

» Record the mass of the sample as a function of temperature.

e The resulting TGA curve will show a mass loss corresponding to the loss of the water
molecule, followed by the decomposition of the anhydrous calcium iodate.
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Workflow for Thermal Decomposition Analysis

Instrument Setup

Calibrate TGA for mass and temperature

l

Set heating rate and atmosphere

Experimintal Run

Accurately weigh sample into TGA pan

'

Heat sample at a constant rate

'

Record mass change vs. temperature

Data $alysis

Analyze TGA curve for mass loss steps

'

Determine dehydration and decomposition temperatures
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Workflow for Thermal Decomposition Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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